Cas no 83208-07-5 (2-(5-fluoro-2-methylphenyl)propan-2-ol)

• Product Name: 2-(5-fluoro-2-methylphenyl)propan-2-ol
• CAS No: 83208-07-5
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD17222273
• CID: 5224965
• PubChem ID: 62787281
• Update Time: 2026-03-07

2-(5-fluoro-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)propan-2-ol

• MDL： MFCD17222273
• Inchi： 1S/C10H13FO/c1-7-4-5-8(11)6-9(7)10(2,3)12/h4-6,12H,1-3H3
• InChI Key： ZHZKYMLZVIUNKH-UHFFFAOYSA-N
• SMILES： CC(C1=CC(F)=CC=C1C)(O)C

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(5-fluoro-2-methylphenyl)propan-2-ol

2-(5-Fluoro-2-Methylphenyl)Propan-2-Ol: A Comprehensive Overview

2-(5-Fluoro-2-Methylphenyl)Propan-2-Ol, also known by its CAS number 83208-07-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aromatic alcohols, characterized by its fluorinated phenyl group and a branched propanol structure. Its molecular formula is C9H11FO, and it exhibits a molecular weight of approximately 146.19 g/mol.

The structural features of 2-(5-Fluoro-2-Methylphenyl)Propan-2-Ol make it highly versatile in various chemical reactions. The presence of the fluorine atom in the aromatic ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule. Additionally, the methyl group at position 2 of the phenyl ring contributes to steric effects, further modulating the compound's chemical behavior. These attributes have made it a valuable substrate in organic synthesis, particularly in the development of bioactive molecules and pharmaceutical intermediates.

Recent studies have highlighted the potential of 2-(5-Fluoro-2-Methylphenyl)Propan-2-Ol in drug discovery. Researchers have explored its role as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. The compound's ability to form stable intermediates during synthesis has been instrumental in optimizing drug candidates with improved bioavailability and efficacy.

In terms of synthesis, 83208-07-5 can be prepared through several methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 5-fluoro-2-methylphenol with a suitable alkylating agent under specific conditions. This method has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production.

The physical properties of 2-(5-Fluoro-2-Methylphenyl)Propan-2-Ol are also worth noting. It exists as a white crystalline solid at room temperature with a melting point of approximately 60°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various laboratory settings. Furthermore, its stability under normal storage conditions ensures that it can be handled without special precautions.

Beyond pharmaceutical applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its integration into thin-film transistor (TFT) devices, where it has demonstrated promising electrical characteristics.

In terms of environmental impact, studies have shown that 83208-07-5 exhibits moderate biodegradability under aerobic conditions. This suggests that its use in industrial applications does not pose significant long-term risks to ecosystems when proper disposal protocols are followed.

The future outlook for 2-(5-Fluoro-2-Methylphenyl)Propan-2-Ol appears promising, with ongoing research exploring its potential in green chemistry and sustainable processes. Its ability to participate in catalytic cycles with high efficiency could pave the way for more environmentally friendly synthetic routes.